Cas no 906784-38-1 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• CAS No: 906784-38-1
• MF: C₂₁H₂₃ClN₂O₄S
• MW: 434.936323404312
• CID: 6100890
• PubChem ID: 40885025
• Update Time: 2025-06-13

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• F1813-0895
• AKOS024610796
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-3,4,5-triethoxybenzamide
• 906784-38-1

• Inchi： 1S/C21H23ClN2O4S/c1-5-26-15-9-13(10-16(27-6-2)19(15)28-7-3)20(25)24-21-23-18-12(4)8-14(22)11-17(18)29-21/h8-11H,5-7H2,1-4H3,(H,23,24,25)
• InChI Key： LUQJXTOYBYVZDF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(Cl)C=C2S1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 434.1067061g/mol
• Monoisotopic Mass: 434.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 97.9Ų

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide

Recent Advances in the Study of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS: 906784-38-1)

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS: 906784-38-1) is a benzothiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug discovery and development.

The synthesis of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of a novel catalytic system that enhances the efficiency of the amide bond formation, a critical step in the synthesis of this compound. The improved synthetic route not only facilitates large-scale production but also ensures the reproducibility of the compound for further biological evaluations.

In terms of biological activity, recent research has elucidated the compound's mechanism of action as a potent inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide effectively targets the NF-κB signaling pathway, reducing the expression of pro-inflammatory cytokines in vitro. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics.

Further investigations have explored the compound's pharmacokinetic properties. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences evaluated the bioavailability and metabolic stability of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide in rodent models. The results indicated moderate oral bioavailability and favorable metabolic stability, supporting its potential for further development as an oral therapeutic agent. However, the study also identified the need for structural modifications to enhance its solubility and reduce first-pass metabolism.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's interactions with biological targets. Molecular docking and dynamics simulations, as reported in a 2023 article in Journal of Chemical Information and Modeling, revealed key binding interactions between N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide and the active site of its target protein. These insights are invaluable for the rational design of derivatives with improved potency and selectivity.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS: 906784-38-1) represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and potential therapeutic applications. Ongoing research aims to address its pharmacokinetic limitations and explore its efficacy in disease models. The compound's unique structural and functional properties position it as a valuable candidate for further drug development efforts in the fields of inflammation and beyond.